Cas no 89649-52-5 (1H-Pyrrole-2-carboxylic acid, 3,5-diphenyl-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 3,5-diphenyl-, methyl ester
• CAS No: 89649-52-5
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 593436
• PubChem ID: 11129580
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 3,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3,5-diphenyl-, methyl ester
• methyl 3,5-diphenyl-1H-pyrrole-2-carboxylate
• 89649-52-5
• DTXSID30456319

• Inchi： 1S/C18H15NO2/c1-21-18(20)17-15(13-8-4-2-5-9-13)12-16(19-17)14-10-6-3-7-11-14/h2-12,19H,1H3
• InChI Key： ANAJSDTVAUHTNR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 277.110278721g/mol
• Monoisotopic Mass: 277.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.1Ų